Cas no 161974-03-4 (2-Hexanone, 3-ethoxy-)

• Product Name: 2-Hexanone, 3-ethoxy-
• CAS No: 161974-03-4
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 109858
• PubChem ID: 45085746
• Update Time: 2025-04-18

2-Hexanone, 3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 3-ethoxy-
• 3-ethoxyhexan-2-one
• 2-Hexanone, 3-ethoxy- (9CI)
• DTXSID30665843
• SCHEMBL14123404
• 161974-03-4
• AKOS017413647

• Inchi： 1S/C8H16O2/c1-4-6-8(7(3)9)10-5-2/h8H,4-6H2,1-3H3
• InChI Key： PMLQQFUMAMPEQP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)=O)CCC

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 26.3